Cas no 858796-12-0 (3,4-Dimethoxy-2-furoic acid)

• Product name: 3,4-Dimethoxy-2-furoic acid
• CAS No: 858796-12-0
• MF: C₇H₈O₅
• MW: 172.135422706604
• CID: 3081402
• PubChem ID: 3159663

3,4-Dimethoxy-2-furoic acid Chemical and Physical Properties

Names and Identifiers

• 3,4-Dimethoxy-2-furoic acid
• AKOS005525664
• ISUWROBNPKRAPG-UHFFFAOYSA-N
• STK662063
• SCHEMBL5156582
• 3,4-dimethoxyfuran-2-carboxylic acid
• 2-Furancarboxylic acid, 3,4-dimethoxy-
• CS-0322306
• 858796-12-0
• HMS1698K10

• Inchi： InChI=1S/C7H8O5/c1-10-4-3-12-6(7(8)9)5(4)11-2/h3H,1-2H3,(H,8,9)
• InChI Key： ISUWROBNPKRAPG-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 172.03717335Da
• Monoisotopic Mass: 172.03717335Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.9Ų
• XLogP3: 0.8